methyl 4-(2-anilino-1-methyl-2-oxoethoxy)benzoate

• IUPAC Name: methyl 4-(1-anilino-1-oxopropan-2-yl)oxybenzoate
• InChI: InChI=1S/C17H17NO4/c1-12(16(19)18-14-6-4-3-5-7-14)22-15-10-8-13(9-11-15)17(20)21-2/h3-12H,1-2H3,(H,18,19)
• InChI Key: YWZVCRCXCSGGLR-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC=C1)OC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

Methyl 4-(2-anilino-1-methyl-2-oxoethoxy)benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MAMOE and is synthesized through a specific method.

Scientific Research Applications

MAMOE has been extensively studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, MAMOE has shown promising results in inhibiting the growth of cancer cells and has been used as a potential drug candidate for the treatment of cancer. In agriculture, MAMOE has been used as a pesticide due to its ability to inhibit the growth of pests. In materials science, MAMOE has been used as a building block for the synthesis of novel materials with unique properties.

Mechanism of Action

The mechanism of action of MAMOE is not fully understood, but it is believed to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. MAMOE has also been shown to inhibit the activity of certain enzymes that are involved in the growth of cancer cells. In agriculture, MAMOE is believed to inhibit the activity of certain enzymes that are essential for the growth of pests.
Biochemical and Physiological Effects:
MAMOE has been shown to have minimal toxicity and does not cause any significant biochemical or physiological effects in humans or animals. However, further studies are required to determine the long-term effects of MAMOE exposure.

Advantages and Limitations for Lab Experiments

One of the major advantages of MAMOE is its potential applications in various fields. However, the synthesis process of MAMOE is complex and requires expertise in organic chemistry. Moreover, MAMOE is relatively expensive, which limits its use in large-scale experiments.

Future Directions

There are several future directions for the research on MAMOE. In medicine, further studies are required to determine the efficacy of MAMOE as a potential drug candidate for the treatment of cancer. In agriculture, further studies are required to determine the optimal concentration of MAMOE for the inhibition of pests. In materials science, further studies are required to explore the potential applications of MAMOE as a building block for the synthesis of novel materials with unique properties.
Conclusion:
In conclusion, Methyl 4-(2-anilino-1-methyl-2-oxoethoxy)benzoate is a chemical compound that has potential applications in various fields such as medicine, agriculture, and materials science. The synthesis process of MAMOE is complex and requires expertise in organic chemistry. MAMOE has been extensively studied for its potential applications in inhibiting the growth of cancer cells and pests. However, further studies are required to determine the long-term effects of MAMOE exposure and its optimal concentration for various applications.